2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-(2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C19H22N2O3/c1-15-6-8-16(9-7-15)24-14-19(22)20-17-4-2-3-5-18(17)21-10-12-23-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key: ALDUETXKURNNRB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2N3CCOCC3

Description

2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide, also known as MPA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPA is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide selectively binds to the mGluR5 receptor and acts as an antagonist, blocking the receptor's activity. The mGluR5 receptor is involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception. By blocking the activity of this receptor, 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide can alter these processes and produce its effects.
Biochemical and Physiological Effects:
2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on addiction, depression, anxiety, and pain, 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have anti-inflammatory effects, suggesting that it may be useful for the treatment of inflammatory disorders. 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide in lab experiments is its selectivity for the mGluR5 receptor, which allows for more precise targeting of this receptor compared to other compounds that may have off-target effects. However, one limitation of using 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide is its relatively low potency, which may require higher doses to produce effects compared to other compounds.

Future Directions

Future research on 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide could focus on its potential use in the treatment of addiction, depression, anxiety, and pain. In addition, further studies could explore its anti-inflammatory effects and its modulation of the HPA axis. Other future directions could include the development of more potent and selective mGluR5 antagonists, as well as the investigation of other potential targets for 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide.

Synthesis Methods

2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide can be synthesized by reacting 4-methylphenol with 2-(4-morpholinyl)aniline in the presence of acetic anhydride and a catalyst. The resulting product can then be purified by recrystallization or chromatography.

Scientific Research Applications

2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been used in a variety of scientific research studies, including those related to addiction, depression, anxiety, and pain. 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to reduce cocaine self-administration in rats, suggesting that it may be a potential treatment for drug addiction. In addition, 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have antidepressant and anxiolytic effects in animal models, indicating that it may have potential as a treatment for these disorders. 2-(4-methylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has also been shown to have analgesic effects in animal models of pain, suggesting that it may be useful for the treatment of chronic pain.